3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride

Trace amine-associated receptor 1 (TAAR1) Phenethylamine analog Structure-activity relationship

Developing LC-MS methods for phenethylamine derivatives requires well-characterized reference standards with validated stability. 3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride (CAS 1864056-77-8) solves this with a unique meta-tolyl and gem-dimethyl scaffold enabling precise SAR exploration. • 95% purity suitable for analytical reference standard use • Hydrochloride salt enhances aqueous solubility for in vitro assays • Meta-substitution pattern hypothesized to confer differential receptor binding vs. para-analogs Supplied with batch-specific QC documentation for research use.

Molecular Formula C13H22ClN
Molecular Weight 227.77 g/mol
CAS No. 1864056-77-8
Cat. No. B1471983
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride
CAS1864056-77-8
Molecular FormulaC13H22ClN
Molecular Weight227.77 g/mol
Structural Identifiers
SMILESCC1=CC(=CC=C1)C(CC(C)(C)C)N.Cl
InChIInChI=1S/C13H21N.ClH/c1-10-6-5-7-11(8-10)12(14)9-13(2,3)4;/h5-8,12H,9,14H2,1-4H3;1H
InChIKeyYXQSKNVAGJFJSV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 2.5 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride (CAS 1864056-77-8): Core Identity and Structural Class


3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride (CAS 1864056-77-8) is a synthetic organic amine presented as the hydrochloride salt [1]. Its free-base form (CAS 1342349-55-6) features a butan-1-amine backbone with geminal dimethyl substitution at the 3‑position and a meta-tolyl group at the 1‑position, placing it within the broader class of α‑substituted phenethylamines [1]. The compound is supplied primarily for research purposes at a typical purity of 95% [1].

Synthetic phenethylamine-class amine, supplied as hydrochloride salt
Geminal dimethyl and meta-tolyl substitution for SAR exploration
Standard research purity supports consistent analytical workflows
May support LC-MS method development as a reference standard

Why Generic Substitution is Not Advisable for 3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride


Within the phenethylamine and substituted amphetamine class, even minor structural modifications—such as the position of a ring methyl group (ortho, meta, para) or the branching of the α‑carbon side chain—can drastically alter receptor binding profiles, metabolic stability, and functional activity [1]. Consequently, generic selection of a closely related analog without direct, quantitative comparative data is scientifically unjustified. However, for the specific compound 3,3-dimethyl-1-(m-tolyl)butan-1-amine hydrochloride, high‑strength, comparator‑based evidence from primary research papers or patents is currently not available in the public domain [1].

Meta- vs. para-tolyl isomer Tolyl ring position may significantly shift receptor binding and functional activity profiles
Gem-dimethyl branching α‑carbon substitution pattern may alter metabolic stability relative to linear analogs
No public comparator data Absence of head‑to‑head EC₅₀/Ki values requires internal validation before any substitution

Quantitative Differentiation Evidence: 3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride vs. Comparators


Public-Domain Quantitative Comparator Data Gap for 3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride

An exhaustive search of the open literature, including primary research articles, patents, and authoritative databases such as ChEMBL and BindingDB, yielded no head‑to‑head quantitative comparisons between 3,3‑dimethyl‑1‑(m‑tolyl)butan‑1‑amine hydrochloride and its closest structural analogs (e.g., 4‑methylamphetamine, N,N‑dimethylphenethylamine, or other ring‑substituted amphetamines) in any functional assay, binding assay, or in vivo model [1]. While vendor annotations suggest structural similarity to psychoactive amphetamines , the absence of publicly reported EC50, Ki, IC50, or pharmacokinetic values precludes any evidence‑based claim of differentiation at this time.

Comparator Data Gap
Class-level inference
No quantitative binding or functional data in public domain
Selection must be hypothesis-driven; no pre‑existing comparative evidence exists
Validate receptor binding and activity through internal assays
Trace amine-associated receptor 1 (TAAR1) Phenethylamine analog Structure-activity relationship

Application Scenarios for 3,3-Dimethyl-1-(m-tolyl)butan-1-amine hydrochloride Based on Available Evidence


Internal Standard or Reference Material in Mass Spectrometry Method Development

The compound's well‑defined molecular formula (C13H22ClN) and high nominal purity (95%) [1] make it a candidate for use as a reference standard in the development of liquid chromatography–mass spectrometry (LC‑MS) methods targeting phenethylamine derivatives, provided that its stability and ionization characteristics are validated internally.

Starting Material for Custom SAR Library Synthesis

The unique combination of a meta‑tolyl group and a gem‑dimethyl‑substituted butan‑1‑amine backbone [1] offers a distinct scaffold for the synthesis of proprietary compound libraries aimed at exploring structure‑activity relationships around trace amine or monoamine receptors, where the meta substitution pattern is hypothesized to confer a different steric and electronic profile compared to para‑substituted analogs.

Solubility and Formulation Feasibility Studies

The hydrochloride salt form enhances aqueous solubility relative to the free base [1], enabling its use in in vitro assay buffer systems without the addition of high concentrations of organic co‑solvents. This may be advantageous in early‑stage pharmacological profiling where consistent compound dissolution is critical.

Application
Selection Property
Validation Focus
LC‑MS reference standard
Well‑characterized structure, standard research purity
Ionization efficiency and chromatographic stability
SAR library synthesis
Meta‑tolyl and gem‑dimethyl scaffold
Receptor binding profile differentiation from para‑substituted analogs
Aqueous assay buffer compatibility
Hydrochloride salt solubility
Consistent dissolution without organic co‑solvents
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